3-(2-Aminoethoxy)benzamide
Overview
Description
3-(2-Aminoethoxy)benzamide is a useful research compound. Its molecular formula is C9H12N2O2 and its molecular weight is 180.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Poly(ADP-ribose) Synthetase Inhibition
3-Aminobenzamide and benzamide, including derivatives like 3-(2-Aminoethoxy)benzamide, have been studied for their inhibition of poly(ADP-ribose) synthetase. This inhibition can impact various cellular processes such as cell viability, glucose metabolism, and DNA synthesis. However, finding an optimal dose that specifically inhibits the synthetase without affecting other metabolic processes remains a challenge (Milam & Cleaver, 1984).
2. Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) Inhibition
Substituted 3-((2-(pyridin-2-ylamino)thiazol-5-ylmethyl)amino)benzamides, a category that includes this compound, are potent and selective inhibitors of VEGFR-2 kinase activity. These compounds have demonstrated efficacy in human lung and colon carcinoma xenograft models, highlighting their potential in cancer therapy (Borzilleri et al., 2006).
3. Luminescent Properties
A study on 1,8-Naphthalimide connected to benzoic acid chloride, which was then condensed with 3-amino pyridine, revealed luminescent properties in both DMF solution and solid state. These compounds form nano-aggregates with enhanced emission in aqueous-DMF solution, showing potential for applications in optical materials and sensors (Srivastava et al., 2017).
4. Renal Ischemia/Reperfusion Injury Attenuation
3-Aminobenzamide, a poly (ADP-ribose) polymerase inhibitor, has shown protective effects on kidney injury induced by renal ischemia/reperfusion. It decreases oxidative and nitrosative stress, suggesting a potential therapeutic application for kidney-related injuries (Oztaş et al., 2009).
5. Antibacterial Activity
N-(3-Hydroxy-2-pyridyl)benzamides, synthesized from 2-amino-3-pyridinol, demonstrated in vitro antibacterial activity against various bacteria, including Escherichia coli and Staphylococcus aureus. This suggests their potential as antibacterial agents (Mobinikhaledi et al., 2006).
Properties
IUPAC Name |
3-(2-aminoethoxy)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O2/c10-4-5-13-8-3-1-2-7(6-8)9(11)12/h1-3,6H,4-5,10H2,(H2,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UPVRBJMTIJZXAL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OCCN)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80651675 |
Source
|
| Record name | 3-(2-Aminoethoxy)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80651675 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
712262-45-8 |
Source
|
| Record name | 3-(2-Aminoethoxy)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80651675 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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